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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the Coenzyme Q11 (COQ11) protein, a

crucial component in the biosynthesis of Coenzyme Q (ubiquinone). While essential in yeast,

this guide highlights the intriguing absence of a direct ortholog in higher eukaryotes, including

humans, posing significant questions for drug development and mitochondrial research.

Introduction to Coenzyme Q11
Coenzyme Q (CoQ) is a vital lipid-soluble antioxidant and an essential component of the

electron transport chain in mitochondria.[1] Its biosynthesis is a complex process involving a

suite of "COQ" proteins. In the model organism Saccharomyces cerevisiae (baker's yeast), the

protein Coq11 has been identified as a key player, forming part of a multi-subunit complex

known as the "CoQ-synthome" required for efficient CoQ biosynthesis.[1] Similarly, an ortholog

of COQ11 has been characterized in the fission yeast Schizosaccharomyces pombe,

underscoring its importance in fungal CoQ production.[1][2]

This guide presents a cross-species comparison of COQ11 protein sequences, revealing its

conservation in yeast and its apparent absence in several key metazoan model organisms.

This information is critical for researchers studying CoQ biosynthesis, mitochondrial function,

and for professionals in drug development targeting pathways involving CoQ.
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A comparative analysis of COQ11 protein sequences was conducted across various species,

from unicellular yeasts to complex vertebrates. The protein sequences for Saccharomyces

cerevisiae and Schizosaccharomyces pombe were retrieved from their respective genome

databases. To identify potential orthologs in other species, a protein BLAST (Basic Local

Alignment Search Tool) search was performed using the S. cerevisiae COQ11 sequence as the

query against the proteomes of Drosophila melanogaster (fruit fly), Caenorhabditis elegans

(nematode), Danio rerio (zebrafish), Mus musculus (mouse), and Homo sapiens (human).

The results, summarized in the table below, indicate that while a clear ortholog exists between

the two yeast species, no significant sequence similarity, indicative of a direct ortholog, was

found in the selected metazoan species.

Species
Gene/Protein
Name

UniProt
Accession

Sequence
Length (Amino
Acids)

BLASTp
Results vs. S.
cerevisiae
COQ11

Saccharomyces

cerevisiae
COQ11 P32351 277 -

Schizosaccharo

myces pombe
coq11 O94254 288

E-value: 2e-48,

34% Identity

Drosophila

melanogaster
- - -

No significant

similarity found

Caenorhabditis

elegans
- - -

No significant

similarity found

Danio rerio - - -
No significant

similarity found

Mus musculus - - -
No significant

similarity found

Homo sapiens - - -
No significant

similarity found
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To visualize the evolutionary relationship between the identified yeast COQ11 proteins, a

phylogenetic tree was constructed. The protein sequences of S. cerevisiae and S. pombe

COQ11 were aligned, and the phylogenetic tree was generated based on this alignment.

Phylogenetic Tree of Yeast COQ11

Sc_COQ11
 Saccharomyces cerevisiae COQ11

Sp_coq11 Schizosaccharomyces pombe coq11

Click to download full resolution via product page

Caption: Phylogenetic tree of yeast COQ11 proteins.

Experimental Protocols
This section details the methodologies for key experiments relevant to the cross-species

comparison of COQ11.

Protein Sequence Alignment and Phylogenetic Analysis
Objective: To compare the amino acid sequences of COQ11 from different species and infer

their evolutionary relationships.

Protocol:

Sequence Retrieval: Obtain the FASTA formatted protein sequences of COQ11 from relevant

databases such as the Saccharomyces Genome Database (SGD) and PomBase for S.

cerevisiae and S. pombe, respectively.

Multiple Sequence Alignment (MSA):

Utilize a multiple sequence alignment tool such as Clustal Omega.

Input the retrieved FASTA sequences into the alignment tool.
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Execute the alignment using default parameters (e.g., Gonnet protein weight matrix, gap

opening penalty of 10, and gap extension penalty of 0.2).

The output will show conserved, semi-conserved, and non-conserved residues across the

sequences.

Phylogenetic Tree Construction:

Use the generated alignment file as input for a phylogenetic analysis program (e.g., MEGA

- Molecular Evolutionary Genetics Analysis).

Choose a method for tree construction, such as the Neighbor-Joining (NJ) method or the

Maximum Likelihood (ML) method.

For the NJ method, compute the evolutionary distances using a model such as the

Poisson correction model.

For the ML method, select a substitution model that best fits the data (e.g., determined by

the model selection feature in the software).

Perform a bootstrap analysis (e.g., 1000 replicates) to assess the statistical support for the

branches of the tree.

Visualize and interpret the resulting phylogenetic tree.

Co-immunoprecipitation (Co-IP) for COQ Synthome
Analysis
Objective: To experimentally verify the interaction of COQ11 with other COQ proteins within the

CoQ-synthome in yeast.

Protocol:

Yeast Strain and Growth: Use a yeast strain expressing a tagged version of a COQ protein of

interest (e.g., Coq5-FLAG). Grow the yeast culture to mid-log phase in an appropriate

medium.
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Mitochondrial Isolation: Harvest the yeast cells and perform enzymatic digestion of the cell

wall. Lyse the resulting spheroplasts and isolate mitochondria by differential centrifugation.

Mitochondrial Lysis: Resuspend the isolated mitochondria in a non-denaturing lysis buffer

containing a mild detergent (e.g., digitonin) and protease inhibitors to preserve protein-

protein interactions.

Immunoprecipitation:

Incubate the mitochondrial lysate with anti-FLAG agarose beads (or a primary antibody

followed by protein A/G beads) to capture the tagged protein and its interacting partners.

Wash the beads several times with the lysis buffer to remove non-specifically bound

proteins.

Elution: Elute the protein complexes from the beads using a competitive elution method

(e.g., 3X FLAG peptide) or by boiling in SDS-PAGE sample buffer.

Western Blot Analysis:

Separate the eluted proteins by SDS-PAGE.

Transfer the proteins to a PVDF membrane.

Probe the membrane with primary antibodies specific for COQ11 and other known COQ-

synthome components.

Use appropriate secondary antibodies conjugated to a detectable enzyme (e.g., HRP) and

visualize the protein bands using a chemiluminescent substrate.

Coenzyme Q Functional Assay in Yeast
Objective: To assess the impact of COQ11 deletion on Coenzyme Q biosynthesis and

respiratory function in yeast.

Protocol:

Yeast Strains: Use a wild-type yeast strain and a coq11Δ deletion mutant strain.
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Growth Phenotype Analysis:

Grow the strains in a rich medium containing a fermentable carbon source (e.g., YPD -

Yeast Extract Peptone Dextrose).

Serially dilute the cultures and spot them onto plates containing a fermentable carbon

source (e.g., YPD) and a non-fermentable carbon source (e.g., YPG - Yeast Extract

Peptone Glycerol).

Incubate the plates at 30°C and monitor growth. A respiratory-deficient mutant will fail to

grow on the non-fermentable carbon source.

Coenzyme Q Extraction and Analysis:

Grow liquid cultures of the wild-type and coq11Δ strains.

Harvest the cells and extract lipids, including Coenzyme Q, using a solvent mixture (e.g.,

methanol/petroleum ether).

Analyze the Coenzyme Q content by High-Performance Liquid Chromatography (HPLC)

coupled with a UV or electrochemical detector.

Compare the levels of CoQ6 (the predominant form in S. cerevisiae) between the wild-

type and mutant strains.

Signaling Pathways and Experimental Workflows
Simplified Coenzyme Q Biosynthesis Pathway in Yeast
The biosynthesis of Coenzyme Q in yeast is a multi-step process that takes place in the

mitochondria. Several COQ proteins, including COQ11, are organized into a large complex to

facilitate the efficient production of CoQ.
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Simplified CoQ Biosynthesis in Yeast

CoQ-Synthome

p-hydroxybenzoate (pHB)

Condensation (Coq2)

Polyprenyl diphosphate

Modification Steps
(Coq3, Coq5, Coq6, etc.)

Coenzyme Q (Ubiquinone)

Coq3 Coq5 Coq11 ...
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Cross-Species COQ11 Analysis Workflow

Sequence Retrieval
(Yeast COQ11)

BLASTp Search
(Against other species)

Ortholog Identification

Multiple Sequence Alignment Functional Complementation
(in yeast mutant)

Co-immunoprecipitation
(in native organism)

Phylogenetic Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Cross-Species Comparative Guide to Coenzyme Q11
Protein Sequences]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1434555#cross-species-comparison-of-coenzyme-
q11-protein-sequences]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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